N-(3,4-dichlorophenyl)-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea

• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[2-(difluoromethoxy)-4-methylphenyl]thiourea
• InChI: InChI=1S/C15H12Cl2F2N2OS/c1-8-2-5-12(13(6-8)22-14(18)19)21-15(23)20-9-3-4-10(16)11(17)7-9/h2-7,14H,1H3,(H2,20,21,23)
• InChI Key: BYZTYQQPRFCLCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=S)NC2=CC(=C(C=C2)Cl)Cl)OC(F)F
• Molecular Formula: C15H12Cl2F2N2OS
• Molecular Weight: 377.2 g/mol

Description

N-(3,4-dichlorophenyl)-N'-[2-(difluoromethoxy)-4-methylphenyl]thiourea is a chemical compound that belongs to the class of thioureas. It is commonly known as DFP-1080 and is used in scientific research for its potential as a pesticide. This compound has been shown to have a high degree of selectivity for insects, making it a promising candidate for use in pest control. In

Scientific Research Applications

DFP-1080 has been extensively studied for its potential as a pesticide. It has been shown to have a high degree of selectivity for insects, making it a promising candidate for use in pest control. In addition, DFP-1080 has been studied for its potential as a tool in neuroscience research. It has been shown to be an effective inhibitor of the vesicular monoamine transporter, which is involved in the release of neurotransmitters such as dopamine and serotonin.

Mechanism of Action

DFP-1080 works by inhibiting the activity of the vesicular monoamine transporter, which is responsible for the packaging and release of neurotransmitters in nerve cells. By blocking this transporter, DFP-1080 disrupts the normal function of nerve cells, leading to paralysis and death in insects. In addition, DFP-1080 has been shown to have an effect on the release of neurotransmitters in the brain, which may have implications for its use in neuroscience research.
Biochemical and Physiological Effects:
DFP-1080 has been shown to have a high degree of selectivity for insects, with little or no effect on other animals. This is due to the fact that the vesicular monoamine transporter is present in much higher concentrations in insects than in other animals. In addition, DFP-1080 has been shown to have an effect on the release of neurotransmitters in the brain, which may have implications for its use in neuroscience research.

Advantages and Limitations for Lab Experiments

One advantage of DFP-1080 is its high degree of selectivity for insects, which makes it a promising candidate for use in pest control. In addition, its ability to inhibit the vesicular monoamine transporter makes it a useful tool in neuroscience research. However, DFP-1080 is a highly toxic compound and must be handled with care. In addition, its complex synthesis process makes it difficult to produce in large quantities.

Future Directions

There are several potential future directions for research on DFP-1080. One area of interest is the development of new pesticides based on the structure of DFP-1080. Another area of interest is the use of DFP-1080 as a tool in neuroscience research. Further studies are needed to fully understand the mechanism of action of DFP-1080 and its effects on neurotransmitter release in the brain. In addition, more research is needed to determine the potential risks and benefits of using DFP-1080 in pest control and other applications.
Conclusion:
In conclusion, DFP-1080 is a promising compound with potential applications in both pest control and neuroscience research. Its high degree of selectivity for insects makes it a promising candidate for use in pest control, while its ability to inhibit the vesicular monoamine transporter makes it a useful tool in neuroscience research. However, further studies are needed to fully understand the mechanism of action of DFP-1080 and its effects on neurotransmitter release in the brain.